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Compound of Interest

Compound Name: ARC 239

Cat. No.: B1665597 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for ARC 239, a chemical compound identified as harmful if swallowed and

highly toxic to aquatic life with long-lasting effects.[1] Adherence to these guidelines is crucial

for minimizing risks and ensuring compliance with safety regulations.

Hazard and Safety Data
The following table summarizes the key hazard information for ARC 239 (dihydrochloride). This

data is essential for understanding the risks associated with its handling and disposal.

Hazard Category GHS Classification Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed.[1]

Aquatic Hazard (Acute) Category 1
H400: Very toxic to aquatic life.

[1]

Aquatic Hazard (Long-term) Category 1
H410: Very toxic to aquatic life

with long lasting effects.[1]
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In the event of a spill and for routine disposal, the following procedures, derived from the Safety

Data Sheet (SDS), should be strictly followed.

Spill Containment and Cleanup:

Evacuate and Ventilate: Immediately evacuate personnel from the spill area to a safe

location and ensure adequate ventilation.[1]

Personal Protective Equipment (PPE): Use full personal protective equipment, including

respiratory protection, to avoid breathing vapors, mist, or dust.[1]

Prevent Further Leakage: Take steps to prevent the spill from spreading further.[1]

Containment: Keep the product away from drains and water courses to prevent

environmental contamination.[1]

Absorption: Absorb the spilled solution with a finely-powdered, liquid-binding material such

as diatomite or universal binders.[1]

Decontamination: Scrub the affected surfaces and equipment with alcohol to decontaminate.

[1]

Disposal of Contaminated Material: Dispose of all contaminated materials as hazardous

waste in accordance with local regulations.[1]

Proper Disposal Procedure:

The primary directive for the disposal of ARC 239 is to adhere to local regulations. The Safety

Data Sheet for ARC 239 specifies the precautionary statement P501: "Dispose of

contents/container in accordance with local regulation."[1] This indicates that the specific

methods of disposal are dictated by the hazardous waste disposal regulations of your

institution and region.

General Disposal Workflow:

The following diagram illustrates a general workflow for the proper handling and disposal of

ARC 239 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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